N-(3-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(3-hydroxyphenyl)-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C11H11N3O2/c1-14-7-8(6-12-14)11(16)13-9-3-2-4-10(15)5-9/h2-7,15H,1H3,(H,13,16)
• InChI Key: RSNKIOBJACUXAZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)NC2=CC(=CC=C2)O
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• CAS No.: 1052629-82-9

Description

“N-(3-hydroxyphenyl)arachidonoylamide (3-HPAA)” is a substrate for purified Prostaglandin Endoperoxide Synthase (PGHS). PGHS-2 efficiently oxygenated 3-HPAA to prostaglandin and hydroxyeicosatetraenoate products.

Synthesis Analysis

“N-(3-hydroxyphenyl)trimellitimide (NHPTI)” was synthesized through the reaction of m-aminophenol and trimellitic acid anhydride. Then epoxy-imide resins were prepared by curing the epoxy resin (CYD-128: DGEBA) with NHPTI.

Chemical Reactions Analysis

While examining the structural requirements for inhibition of PGHS, it was discovered that the meta isomer of AM404, “N-(3-hydroxyphenyl)arachidonoylamide (3-HPAA)”, is a substrate for purified PGHS. PGHS-2 efficiently oxygenated 3-HPAA to prostaglandin and hydroxyeicosatetraenoate products.

Scientific Research Applications

Alzheimer's Disease Imaging

Voxel-based Analysis of PET Amyloid Ligand Uptake : Studies utilizing positron emission tomography (PET) with N-methyl-[11C]2-(4':-methylaminophenyl)-6-hydroxybenzothiazole ([11C]PIB) have revealed increased tracer uptake in several brain regions in Alzheimer's disease (AD), indicative of increased amyloid accumulation. Voxel-based analysis has identified significant increases in [11C]PIB uptake in the frontal, parietal, and lateral temporal cortices, among others, correlating with the distribution of amyloid pathology in AD (Kemppainen et al., 2006).

Environmental Exposure to Pesticides

Organophosphorus and Pyrethroid Pesticides : A cross-sectional study investigating environmental exposure to neurotoxic insecticides, including organophosphorus (OP) and pyrethroid (PYR) compounds, in preschool children in South Australia found widespread chronic exposure. The study demonstrated the importance of understanding exposure levels in the population for public health policy development (Babina et al., 2012).

Metabolism and Disposition Studies

Metabolism of SB-649868 : Research into the metabolism and disposition of SB-649868, an orexin 1 and 2 receptor antagonist, in humans has provided insights into the drug's elimination pathways. The study found principal metabolism via oxidation of the benzofuran ring, with significant excretion through feces, highlighting the compound's metabolic pathways and potential for therapeutic application (Renzulli et al., 2011).

Visual Assessment in Cognitive Impairment

Visual Assessment of [11C]PIB PET : A study on the visual assessment of PET images using [11C]PIB in patients with mild to moderate memory impairment or dementia has supported the feasibility of visual evaluation in clinical settings. The study found a good correlation between visual and quantitative analyses, suggesting visual assessment's utility in diagnosing and monitoring cognitive impairments (Suotunen et al., 2010).